Cas no 290311-11-4 (2-(3-ethynylphenoxy)acetic acid)

• Product Name: 2-(3-ethynylphenoxy)acetic acid
• CAS No: 290311-11-4
• Molecular Formula: C₁₀H₈O₃
• Molecular Weight: 176.168723106384
• CID: 6059604
• PubChem ID: 53414478

2-(3-ethynylphenoxy)acetic acid Properties

Names and Identifiers

• Acetic acid, 2-(3-ethynylphenoxy)-
• 2-(3-Ethynylphenoxy)acetic acid
• (3-ethynylphenoxy)acetic acid
• EN300-1830550
• 290311-11-4

• InChIKey： IJBSVEMPEQNUHU-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3/c1-2-8-4-3-5-9(6-8)13-7-10(11)12/h1,3-6H,7H2,(H,11,12)
• SMILES： C(O)(=O)COC1=CC=CC(C#C)=C1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 331.3±22.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)
• Density: 1.24±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives